Cas no 1805903-38-1 (Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate
• CAS No: 1805903-38-1
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4959495
• Update Time: 2025-10-30

Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate

• Inchi： 1S/C12H12BrClO3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： QXRYEOYBMFKDDJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate

Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate: A Comprehensive Overview

Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate, with the CAS number 1805903-38-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromoalkyl substituent, and a chlorine atom. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical reactions and syntheses.

The molecular structure of Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate consists of a benzene ring substituted with an ester group at the para position. The ester group is derived from ethyl alcohol, and the benzene ring also bears a chlorine atom at the para position relative to the ester group. Additionally, the molecule features a bromoalkyl chain attached to the benzene ring at the ortho position relative to the ester group. This chain contains a ketone group, which adds to the compound's reactivity and potential for further chemical transformations.

Recent studies have highlighted the importance of compounds like Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate in organic synthesis. The presence of both bromine and chlorine atoms introduces interesting electronic effects, making this compound a valuable substrate for nucleophilic substitution reactions. Moreover, the ketone group can participate in various condensation reactions, such as aldol condensations or Claisen condensations, which are fundamental in organic chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving Friedel-Crafts acylation or other electrophilic aromatic substitution methods. The introduction of the ester group and the bromoalkyl chain requires careful control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis of this compound, making it more accessible for large-scale production.

The physical properties of Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate are also worth noting. It has a melting point that is typical for such aromatic compounds, indicating its stability under standard conditions. The solubility of this compound in common organic solvents like dichloromethane or diethyl ether makes it suitable for use in solution-phase reactions. Additionally, its UV-vis spectrum reveals absorption bands that are characteristic of aromatic systems with electron-withdrawing groups, providing insights into its electronic structure.

From an applications perspective, this compound serves as an intermediate in the synthesis of more complex molecules. Its bromine atom can act as a leaving group in substitution reactions, facilitating the introduction of other functional groups or substituents. For instance, it can be used to prepare biologically active compounds by replacing the bromine atom with groups such as hydroxyl or amino groups through nucleophilic substitution.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing compounds like Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate. Researchers are exploring catalytic systems that minimize waste and reduce energy consumption during synthesis. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high standards of product quality.

In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-4-chlorobenzoate is a versatile compound with significant potential in organic synthesis and related fields. Its unique structure and reactivity make it an invaluable tool for chemists working on diverse projects ranging from drug discovery to materials science. As research continues to uncover new applications and optimized synthetic routes for this compound, its role in modern chemistry is expected to grow even further.